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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the proper disposal of 4-Mercaptophenylacetic acid, a compound

that requires careful management due to its potential hazards.

I. Understanding the Hazards
4-Mercaptophenylacetic acid is classified with several hazards that necessitate cautious

handling and specific disposal protocols. It is known to cause skin irritation, serious eye

damage, and may cause respiratory irritation.[1][2][3] Additionally, it is characterized by a

strong, unpleasant odor (stench).[4][5]

Hazard Classifications:

Skin Irritation (Category 2)[3]

Serious Eye Damage (Category 1)[3]

Specific Target Organ Toxicity - Single Exposure (Category 3), targeting the respiratory

system[6]

II. Personal Protective Equipment (PPE)
Before handling 4-Mercaptophenylacetic acid, especially during disposal procedures, it is

crucial to wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses as described by

OSHA.[1]

To prevent serious eye

damage from splashes or dust.

[1][2]

Hand Protection
Compatible chemical-resistant

gloves.[1]

To prevent skin irritation upon

contact.[1][2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., dust mask type

N95).[1]

To avoid respiratory irritation

from inhaling dust.[1][2]

Protective Clothing
Appropriate protective clothing

to prevent skin exposure.[1]

To protect skin from accidental

contact.[1]

III. Spill and Contamination Management
In the event of a spill, immediate and thorough cleanup is necessary to prevent exposure and

environmental contamination.

Ventilation: Ensure the affected area is well-ventilated.[1]

Containment: Prevent the spill from entering drains or surface water.[1][4][5]

Cleanup: Collect the spilled material in closed, suitable containers for disposal.[1][6] After

collection, clean the contaminated area thoroughly.[1]

Personal Protection: Wear the recommended PPE during cleanup.

IV. Disposal Workflow
The proper disposal of 4-Mercaptophenylacetic acid must be conducted in accordance with

local, regional, national, and international regulations.[1] The primary method of disposal is

through an approved waste disposal plant.[4][5][6] The following workflow outlines the

procedural steps for its collection and disposal from a laboratory setting.
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Disposal Workflow

Step 1: Waste Collection

Collect 4-Mercaptophenylacetic acid waste in a
dedicated, compatible, and sealed container.

Step 2: Labeling

Clearly label the container with:
- 'Hazardous Waste'

- '4-Mercaptophenylacetic acid'
- Associated hazard symbols (e.g., corrosive, irritant)

Step 3: Segregation and Storage

Store the waste container in a designated,
well-ventilated, and secure area.

Segregate from incompatible materials.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous

waste disposal contractor.

Step 5: Documentation

Maintain records of the waste generated,
including quantity and disposal date,

as per institutional and regulatory requirements.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Mercaptophenylacetic acid.
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V. First-Aid Procedures
In case of accidental exposure, immediate first aid is critical.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding eyelids

apart. Remove contact lenses if present and

easy to do. Consult an ophthalmologist.[1][2]

Skin Contact

Wash immediately with plenty of water and soap

for at least 15 minutes. Remove contaminated

clothing and shoes. Call a physician.[1][2]

Inhalation
Move the person to fresh air. If they feel unwell,

call a POISON CENTER or doctor.[2][6]

Ingestion

Wash out the mouth with water provided the

person is conscious. Call a physician.[1] Do not

induce vomiting.

Important Note: Always have the Safety Data Sheet (SDS) available when seeking medical

attention.[2][5] The toxicological properties of this material have not been thoroughly

investigated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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